Cas no 188956-37-8 (2,3-Pyrrolidinedicarboxylicacid, (2R,3S)-rel-)

• Product Name: 2,3-Pyrrolidinedicarboxylicacid, (2R,3S)-rel-
• CAS No: 188956-37-8
• MF: C₆H₉NO₄
• MW: 159.139961957932
• CID: 115472
• PubChem ID: 10964793
• Update Time: 2025-04-18

2,3-Pyrrolidinedicarboxylicacid, (2R,3S)-rel- Chemical and Physical Properties

Names and Identifiers

• 2,3-Pyrrolidinedicarboxylicacid, (2R,3S)-rel-
• 2,3-Pyrrolidinedicarboxylicacid,(2R,3S)-rel-(9CI)
• 2,3-Pyrrolidinedicarboxylicacid,(2S,3R)-(9CI)
• CHEMBL291902
• (2S,3R)-Pyrrolidine-2,3-dicarboxylic acid
• 188956-37-8
• 147332-09-0

• Inchi： 1S/C6H9NO4/c8-5(9)3-1-2-7-4(3)6(10)11/h3-4,7H,1-2H2,(H,8,9)(H,10,11)/t3-,4+/m1/s1
• InChI Key： GLQKHRAKKLRGNR-DMTCNVIQSA-N
• SMILES： OC([C@@H]1CCN[C@@H]1C(=O)O)=O

Computed Properties

• Exact Mass: 159.05315777g/mol
• Monoisotopic Mass: 159.05315777g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 191
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -3.2
• Topological Polar Surface Area: 86.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives